Cas no 1804192-39-9 (2-(Difluoromethyl)-7-fluorobenzo[d]oxazole)

2-(Difluoromethyl)-7-fluorobenzo[d]oxazole structure
1804192-39-9 structure
Product Name:2-(Difluoromethyl)-7-fluorobenzo[d]oxazole
CAS No:1804192-39-9
MF:C8H4F3NO
MW:187.118672370911
CID:4819888
Update Time:2025-07-19

2-(Difluoromethyl)-7-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole
    • Inchi: 1S/C8H4F3NO/c9-4-2-1-3-5-6(4)13-8(12-5)7(10)11/h1-3,7H
    • InChI Key: QXDRDQGZVUNHBH-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1OC(C(F)F)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26

2-(Difluoromethyl)-7-fluorobenzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001100-250mg
2-(Difluoromethyl)-7-fluorobenzo[d]oxazole
1804192-39-9 98%
250mg
$5,286.65 2022-04-02
Alichem
A081001100-500mg
2-(Difluoromethyl)-7-fluorobenzo[d]oxazole
1804192-39-9 98%
500mg
$7,399.22 2022-04-02
Alichem
A081001100-1g
2-(Difluoromethyl)-7-fluorobenzo[d]oxazole
1804192-39-9 98%
1g
$12,092.31 2022-04-02

2-(Difluoromethyl)-7-fluorobenzo[d]oxazole Related Literature

Additional information on 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole

Comprehensive Overview of 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole (CAS No. 1804192-39-9)

The chemical compound 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole (CAS No. 1804192-39-9) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluorobenzo[d]oxazole moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole is its role in modulating biological activity. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies have highlighted its utility in the design of next-generation therapeutics, especially in oncology and infectious diseases. This aligns with the current trend of leveraging fluorinated compounds to improve drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole is also being investigated for its potential in agrochemical innovation. The compound's ability to act as a building block for pesticides and herbicides has made it a subject of interest in sustainable agriculture. With the global push toward eco-friendly farming solutions, this compound could play a pivotal role in developing safer and more effective crop protection products.

The synthesis of 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. These methods are often discussed in academic forums and industry conferences, reflecting the compound's relevance in cutting-edge chemical research. For those wondering, "How is 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole synthesized?" the answer lies in multi-step processes that require precise control of reaction conditions to achieve high yields and purity.

Another hot topic surrounding this compound is its patent landscape. Several pharmaceutical companies have filed patents related to its derivatives, underscoring its commercial potential. This has led to increased searches for "CAS 1804192-39-9 suppliers" and "2-(Difluoromethyl)-7-fluorobenzo[d]oxazole manufacturers," as researchers and industries seek reliable sources for their projects. The demand for high-purity samples of this compound is expected to rise, driven by its versatile applications.

From a safety perspective, 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole is handled under standard laboratory protocols, with no significant hazards reported under normal conditions. However, as with any chemical compound, proper handling and storage are essential to ensure safety. This aspect is particularly important for laboratories and industries looking to integrate this compound into their workflows.

In summary, 2-(Difluoromethyl)-7-fluorobenzo[d]oxazole (CAS No. 1804192-39-9) represents a promising candidate in both pharmaceutical and agrochemical fields. Its structural uniqueness, combined with its broad applicability, positions it as a compound of high interest for future research and development. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovative chemical solutions for global challenges.

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